![molecular formula C13H20N4O3 B8591752 1-Methyl-4-[5-nitro-6-(propan-2-yloxy)pyridin-2-yl]piperazine](/img/structure/B8591752.png)
1-Methyl-4-[5-nitro-6-(propan-2-yloxy)pyridin-2-yl]piperazine
Cat. No. B8591752
M. Wt: 280.32 g/mol
InChI Key: XOFWHEMXHUDBEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09115140B2
Procedure details
In a microwave tube, 500 mg of 1-methyl-4-[5-nitro-6-(propan-2-yloxy)pyridin-2-yl]piperazine are introduced into 15 ml of methanol. 675 mg of ammonium formate and 270 mg of Pd/C (10%) are added. The reaction medium is microwave-heated at 80° C. for 5 minutes. The mixture is filtered on Clarcel and the Clarcel is rinsed with methanol. The filtrate is concentrated under reduced pressure, so as to give 512 mg of 6-(4-methylpiperazin-1-yl)-2-(propan-2-yloxy)pyridin-3-amine in the form of a purple gum.
Quantity
500 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH2:7][CH2:6][N:5]([C:8]2[CH:13]=[CH:12][C:11]([N+:14]([O-])=O)=[C:10]([O:17][CH:18]([CH3:20])[CH3:19])[N:9]=2)[CH2:4][CH2:3]1.C([O-])=O.[NH4+]>[Pd].CO>[CH3:1][N:2]1[CH2:7][CH2:6][N:5]([C:8]2[N:9]=[C:10]([O:17][CH:18]([CH3:19])[CH3:20])[C:11]([NH2:14])=[CH:12][CH:13]=2)[CH2:4][CH2:3]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
|
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Type
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reactant
|
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Smiles
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CN1CCN(CC1)C1=NC(=C(C=C1)[N+](=O)[O-])OC(C)C
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Name
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|
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Quantity
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15 mL
|
|
Type
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solvent
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Smiles
|
CO
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Step Two
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Name
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Quantity
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675 mg
|
|
Type
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reactant
|
|
Smiles
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C(=O)[O-].[NH4+]
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Name
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|
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Quantity
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270 mg
|
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Type
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catalyst
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Smiles
|
[Pd]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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80 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The mixture is filtered on Clarcel
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WASH
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Type
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WASH
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|
Details
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the Clarcel is rinsed with methanol
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate is concentrated under reduced pressure
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Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
CN1CCN(CC1)C1=CC=C(C(=N1)OC(C)C)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 512 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 114.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
